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Compound of Interest

Compound Name: Hsd17B13-IN-38

Cat. No.: B12369496 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for Hsd17B13-IN-38 is not publicly available.

The following guidance is based on general best practices for handling potent, uncharacterized

research compounds and should be supplemented by a thorough risk assessment conducted

by the user and their institution's Environmental Health and Safety (EHS) department.

Hsd17B13-IN-38 is an inhibitor of the enzyme Hydroxysteroid 17-beta dehydrogenase 13

(HSD17B13). HSD17B13 is primarily expressed in the liver and is associated with lipid

droplets.[1][2] Genetic variants that result in a loss of HSD17B13 function have been

associated with a reduced risk of chronic liver diseases, such as non-alcoholic fatty liver

disease (NAFLD) and non-alcoholic steatohepatitis (NASH).[3][4][5] As an inhibitor, Hsd17B13-
IN-38 is a valuable tool for researching the therapeutic potential of targeting HSD17B13.[6]

However, due to its potent biological activity and the lack of comprehensive safety data, it must

be handled with a high degree of caution.

Personal Protective Equipment (PPE) and
Engineering Controls
Proper PPE and engineering controls are the first line of defense when handling any potentially

hazardous chemical.
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Control Type Recommendation Rationale

Engineering Controls

Fume Hood

All handling of Hsd17B13-IN-

38, including weighing,

reconstitution, and aliquoting,

should be performed in a

certified chemical fume hood.

To minimize inhalation

exposure to the powdered

form or aerosols of the

dissolved compound.

Personal Protective Equipment

Eye Protection
Chemical safety goggles

should be worn at all times.

To protect the eyes from

splashes or airborne particles.

Hand Protection

Nitrile gloves are

recommended. Consider

double-gloving.

To prevent skin contact.

Gloves should be changed

immediately if contaminated.

Lab Coat

A buttoned lab coat should be

worn to protect street clothes

and skin.

To prevent contamination of

personal clothing.

Respiratory Protection

For operations with a high

potential for aerosol

generation, a respirator may

be required. Consult your

institution's EHS for specific

recommendations.

To provide an additional layer

of protection against

inhalation, especially in the

absence of definitive toxicity

data.

Handling and Experimental Workflow
A systematic approach to handling will minimize the risk of exposure and contamination.
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Figure 1: A generalized workflow for the safe handling of a research compound like Hsd17B13-
IN-38, from preparation to disposal.

Step-by-Step Handling Protocol:

Preparation:

Before handling the compound, ensure you are wearing the appropriate PPE as outlined

in the table above.

Perform all manipulations within a certified chemical fume hood.

Carefully weigh the required amount of Hsd17B13-IN-38.

Reconstitute the compound in a suitable solvent as per the manufacturer's instructions or

your experimental protocol.

Experimentation:

Aliquot the reconstituted compound for individual experiments to avoid repeated handling

of the stock solution.

When adding the compound to your experimental system (e.g., cell culture media), do so

carefully to avoid splashes or aerosols.

Follow your specific experimental protocol for incubation and subsequent assays.

Cleanup and Disposal:

Decontaminate all surfaces and equipment that may have come into contact with the

compound using an appropriate solvent or cleaning agent.

Dispose of all waste, including contaminated gloves, pipette tips, and empty vials, in a

designated hazardous chemical waste container. Follow your institution's EHS guidelines

for chemical waste disposal.

Remove PPE in the correct order to avoid self-contamination (e.g., gloves first, then lab

coat, then eye protection).
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Wash hands thoroughly with soap and water after handling the compound.

Emergency Procedures
In the event of an exposure, immediate action is crucial.

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes and remove contaminated clothing. Seek medical attention.

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

For all exposures, report the incident to your supervisor and your institution's EHS department.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Handling Protocol for Hsd17B13-
IN-38]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12369496#personal-protective-equipment-for-
handling-hsd17b13-in-38]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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